2-[(Morpholin-4-yl)methylidene]-1-(4-nitrophenyl)butan-1-one

• CAS No.: 111922-88-4
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 2-(morpholin-4-ylmethylidene)-1-(4-nitrophenyl)butan-1-one
• InChI: InChI=1S/C15H18N2O4/c1-2-12(11-16-7-9-21-10-8-16)15(18)13-3-5-14(6-4-13)17(19)20/h3-6,11H,2,7-10H2,1H3
• InChI Key: RHDNISBXCWDYFL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CN1CCOCC1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

2-[(Morpholin-4-yl)methylidene]-1-(4-nitrophenyl)butan-1-one is a chemical compound with a complex structure that includes a morpholine ring, a nitrophenyl group, and a butanone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for commercial use .

Chemical Reactions Analysis

Types of Reactions

2-[(Morpholin-4-yl)methylidene]-1-(4-nitrophenyl)butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas or sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary but often involve specific temperatures, pressures, and solvents to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different ketones or carboxylic acids, while reduction may produce amines .

Scientific Research Applications

2-[(Morpholin-4-yl)methylidene]-1-(4-nitrophenyl)butan-1-one has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-[(Morpholin-4-yl)methylidene]-1-(4-nitrophenyl)butan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-(Dimethylamino)-2-[(4-methylphenyl)methyl]-1-[4-(morpholin-4-yl)phenyl]butan-1-one
• 1-(4-(2-Morpholin-4-yl-vinyl)-3-nitro-phenyl)-butan-1-one
• 4-Morpholin-4-yl-3-nitro-1-phenyl-1H-quinolin-2-one

Uniqueness

2-[(Morpholin-4-yl)methylidene]-1-(4-nitrophenyl)butan-1-one is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications .